Cas no 125175-65-7 (Isoquinoline,1-[3,5-bis(2-methoxyethoxy)phenyl]-6,7-dimethoxy-3-methyl-)

Isoquinoline,1-[3,5-bis(2-methoxyethoxy)phenyl]-6,7-dimethoxy-3-methyl- structure
125175-65-7 structure
Product Name:Isoquinoline,1-[3,5-bis(2-methoxyethoxy)phenyl]-6,7-dimethoxy-3-methyl-
CAS No:125175-65-7
MF:C24H29NO6
MW:427.490167379379
CID:177115
PubChem ID:130386
Update Time:2025-04-19

Isoquinoline,1-[3,5-bis(2-methoxyethoxy)phenyl]-6,7-dimethoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline,1-[3,5-bis(2-methoxyethoxy)phenyl]-6,7-dimethoxy-3-methyl-
    • 1-[3,5-bis(2-methoxyethoxy)phenyl]-6,7-dimethoxy-3-methylisoquinoline
    • SDZ MNS 949
    • 1-(3,5-Bis(2-methoxyethoxy)phenyl)-6,7-dimethoxy-3-methylisoquinoline
    • 6,7-Dimethoxy-3-methyl-1-(3',5'-bis(methoxyethoxy)phenyl)isoquinoline
    • Isoquinoline, 1-(3,5-bis(2-methoxyethoxy)phenyl)-6,7-dimethoxy-3-methyl-
    • SCHEMBL7744561
    • SDZ-MNS-949
    • 125175-65-7
    • DTXSID30154702
    • Inchi: 1S/C24H29NO6/c1-16-10-17-13-22(28-4)23(29-5)15-21(17)24(25-16)18-11-19(30-8-6-26-2)14-20(12-18)31-9-7-27-3/h10-15H,6-9H2,1-5H3
    • InChI Key: MJAIGHGDMDYBHJ-UHFFFAOYSA-N
    • SMILES: O(CCOC)C1C=C(C=C(C=1)C1C2C=C(C(=CC=2C=C(C)N=1)OC)OC)OCCOC

Computed Properties

  • Exact Mass: 427.19957
  • Monoisotopic Mass: 427.199488
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 11
  • Complexity: 491
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.3
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.8

Experimental Properties

  • Density: 1.145
  • Boiling Point: 548.2°Cat760mmHg
  • Flash Point: 192.4°C
  • Refractive Index: 1.558
  • PSA: 68.27
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